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Compound of Interest

Compound Name: JHU37152

Cat. No.: B8140551

For researchers, scientists, and drug development professionals utilizing the potent and
selective DREADD (Designer Receptors Exclusively Activated by Designer Drugs) agonist
JHU37152, adherence to proper disposal and handling protocols is paramount to ensure
laboratory safety and experimental integrity. This document provides essential, step-by-step
guidance on the operational and disposal plans for JHU37152, consolidating safety, logistical,
and experimental information.

Chemical and Physical Properties

A summary of the key quantitative data for JHU37152 is presented below for easy reference.

Property Value Source
Molecular Weight 358.85 g/mol [1]
Formula C19H20CIFNa4 [1]
CAS Number 2369979-67-7 [1]
Purity =>98% (HPLC) [1]
Solubility Soluble in DMSO (100 mM) [2]
Storage Store at room temperature. [1]

Safety and Handling
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While a specific Safety Data Sheet (SDS) for JHU37152 is not readily available, the following
guidelines are based on best practices for handling similar chemical compounds and
information from suppliers.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) inspected before use.

Body Protection: Wear a laboratory coat.

Respiratory Protection: In case of insufficient ventilation or aerosol formation, use a certified
respirator.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust or aerosols.[4]

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

First Aid Measures

In the event of exposure, follow these first-aid procedures:
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Exposure Route First Aid Measures

Call a POISON CENTER or doctor/physician if

If Swallowed _

you feel unwell. Rinse mouth.[4]

Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

] Wash with plenty of soap and water. If skin
In Case of Skin Contact o ) ] ]
irritation occurs, get medical advice/attention.[4]

Remove to fresh air and keep at rest in a
If Inhaled " .
position comfortable for breathing.[4]

Disposal Procedures

Proper disposal of JHU37152 and its containers is crucial to prevent environmental
contamination and ensure safety.

Step-by-Step Disposal Plan:
e Segregation: Segregate waste containing JHU37152 from other laboratory waste streams.

o Containerization: Place all solid waste (e.g., contaminated gloves, weigh boats) and empty
vials into a clearly labeled, sealed container designated for chemical waste.

e Aqueous Waste: Collect any agueous solutions containing JHU37152 in a separate, labeled
waste container. Do not pour down the drain.

o Consult Local Regulations: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations. Contact your institution's Environmental
Health and Safety (EHS) department for specific guidance.

o Documentation: Maintain a record of the disposed of quantities and dates.

Experimental Protocol: In Vivo Activation of
DREADDs in Mice

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://hellobio.com/product/index/supportingdocs/file/L29wdC9tYWdlbnRvL20yNDVfcHVibGljX2h0bWwvcHViL21lZGlhL2NhdGFsb2cvcHJvZHVjdC9wZGYvaC9iL2hiODU1NV8tX2Rlc2NobG9yb2Nsb3phcGluZS5wZGY%3D/
https://hellobio.com/product/index/supportingdocs/file/L29wdC9tYWdlbnRvL20yNDVfcHVibGljX2h0bWwvcHViL21lZGlhL2NhdGFsb2cvcHJvZHVjdC9wZGYvaC9iL2hiODU1NV8tX2Rlc2NobG9yb2Nsb3phcGluZS5wZGY%3D/
https://hellobio.com/product/index/supportingdocs/file/L29wdC9tYWdlbnRvL20yNDVfcHVibGljX2h0bWwvcHViL21lZGlhL2NhdGFsb2cvcHJvZHVjdC9wZGYvaC9iL2hiODU1NV8tX2Rlc2NobG9yb2Nsb3phcGluZS5wZGY%3D/
https://hellobio.com/product/index/supportingdocs/file/L29wdC9tYWdlbnRvL20yNDVfcHVibGljX2h0bWwvcHViL21lZGlhL2NhdGFsb2cvcHJvZHVjdC9wZGYvaC9iL2hiODU1NV8tX2Rlc2NobG9yb2Nsb3phcGluZS5wZGY%3D/
https://www.benchchem.com/product/b8140551?utm_src=pdf-body
https://www.benchchem.com/product/b8140551?utm_src=pdf-body
https://www.benchchem.com/product/b8140551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8140551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The following is a detailed methodology for a typical in vivo experiment using JHU37152 to
activate DREADDSs in mice, based on published research.[5][6]

Objective: To assess the behavioral or physiological effects of activating hM3Dq or hM4Di
DREADD:s in a specific neuronal population in mice.

Materials:
e JHU37152

e Vehicle (e.qg., sterile saline, or a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline)

e Transgenic mice expressing hM3Dq or hM4Di in the target cell population
o Wild-type littermate control mice

» Syringes and needles for intraperitoneal (i.p.) injection

o Appropriate behavioral or physiological monitoring equipment

Procedure:

e Animal Acclimation: Allow mice to acclimate to the experimental room for at least 60 minutes
before the start of the experiment.

o JHU37152 Preparation:

o On the day of the experiment, prepare a stock solution of JHU37152 in a suitable solvent
(e.g., DMSO).

o Further dilute the stock solution with the appropriate vehicle to the desired final
concentration. Doses typically range from 0.01 to 1 mg/kg.[5][6]

o Administration:

o Weigh each mouse to determine the precise injection volume.
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o Administer JHU37152 or vehicle via intraperitoneal (i.p.) injection.

o Behavioral/Physiological Assessment:
o Following injection, place the mice in the testing apparatus.

o Begin recording behavioral or physiological parameters. The onset of action for JHU37152
iS rapid.

o The duration of monitoring will depend on the specific experimental question.
o Data Analysis:

o Analyze the collected data to compare the effects of JHU37152 in DREADD-expressing
mice versus control groups (vehicle-treated DREADD mice and JHU37152-treated wild-
type mice).

Signaling Pathways

JHU37152 is a potent agonist for both hM3Dq and hM4Di DREADDSs, which are engineered G-
protein coupled receptors (GPCRS) that signal through the Gq and Gi pathways, respectively.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal and Handling Procedures for
JHU37152]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8140551#jhu37152-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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